Cas no 1448045-34-8 (N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product name: N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448045-34-8
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6586866
• PubChem ID: 71806250

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0511
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 1448045-34-8
• AKOS024558994

• Inchi： 1S/C16H21N3O3S/c1-11-15(12(2)19(3)18-11)23(21,22)17-10-16(20)9-8-13-6-4-5-7-14(13)16/h4-7,17,20H,8-10H2,1-3H3
• InChI Key： WCKIPNDSBZTECR-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(S(NCC2(O)C3=C(C=CC=C3)CC2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.6Ų

Additional information on N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Analysis of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448045-34-8)

The compound N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448045-34-8) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a dihydroindenyl moiety with a trimethylpyrazole ring, linked via a sulfonamide bridge. This configuration imparts distinct physicochemical properties, making it a subject of interest for drug discovery and material science applications.

One of the key features of this compound is its potential as a bioactive scaffold. Researchers have explored its utility in modulating enzyme activity, particularly in the context of inflammatory pathways and metabolic regulation. The presence of the hydroxy group and sulfonamide functionality enhances its ability to form hydrogen bonds, a critical factor in molecular recognition processes. Recent studies suggest that derivatives of this compound may exhibit selective binding affinity for specific protein targets, aligning with the growing demand for precision therapeutics.

From a synthetic chemistry perspective, CAS No. 1448045-34-8 represents a challenging yet rewarding target for organic synthesis. The stereocenter at the 1-hydroxy position introduces complexity, necessitating advanced chiral synthesis techniques. This aligns with current trends in asymmetric catalysis, a hot topic in academic and industrial research. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing the need for improved drug delivery systems.

Environmental and green chemistry considerations are increasingly relevant for compounds like N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide. Its degradation profile and potential eco-toxicity are under scrutiny, reflecting broader societal concerns about chemical sustainability. Computational models, including QSAR (Quantitative Structure-Activity Relationship) analyses, are being employed to predict its environmental impact, a methodology frequently searched by professionals in the field.

In the realm of material science, this compound’s aromatic-indenyl hybrid structure offers intriguing possibilities for organic electronics. Its conjugated system could contribute to the development of light-emitting diodes (LEDs) or photovoltaic materials, areas experiencing rapid growth due to renewable energy demands. The trimethylpyrazole component may further enhance thermal stability, a prized attribute in high-performance polymers.

Analytical characterization of CAS No. 1448045-34-8 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently queried in scientific databases, underscoring the importance of accurate structural elucidation. The compound’s logP value and solubility profile are also critical parameters for researchers optimizing formulation strategies.

Looking ahead, the versatility of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide positions it as a valuable building block in medicinal chemistry and beyond. Its intersection with trending topics like AI-driven drug design and catalysis innovation ensures continued relevance. As synthetic methodologies evolve and high-throughput screening becomes more accessible, this compound may unlock novel applications across interdisciplinary domains.